1-{4-[(2-Methyl-6-phenylpyrimidin-4-yl)amino]phenyl}ethanone

• Molecular Formula: C19H17N3O
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 1-[4-[(2-methyl-6-phenylpyrimidin-4-yl)amino]phenyl]ethanone
• InChI: InChI=1S/C19H17N3O/c1-13(23)15-8-10-17(11-9-15)22-19-12-18(20-14(2)21-19)16-6-4-3-5-7-16/h3-12H,1-2H3,(H,20,21,22)
• InChI Key: MUCMFNLUJUDAGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NC2=CC=C(C=C2)C(=O)C)C3=CC=CC=C3

Description

1-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE is a complex organic compound that belongs to the class of phenylpyrimidines These compounds are characterized by a benzene ring linked to a pyrimidine ring through a carbon-carbon or carbon-nitrogen bond

Preparation Methods

The synthesis of 1-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE involves several steps. One common method includes the reaction of 2-methyl-6-phenylpyrimidin-4-amine with 4-acetylphenyl isocyanate under controlled conditions. The reaction typically requires a solvent such as ethanol and a catalyst to facilitate the process. The mixture is heated under reflux, and the product is purified through recrystallization .

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

1-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halogens or nitro groups are introduced using appropriate reagents and conditions.

Scientific Research Applications

1-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 1-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases, which are involved in cell signaling pathways, thereby affecting cell proliferation and survival .

Comparison with Similar Compounds

1-{4-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)AMINO]PHENYL}ETHAN-1-ONE can be compared with other phenylpyrimidine derivatives, such as:

N-{2-methyl-5-[(6-phenylpyrimidin-4-yl)amino]phenyl}methanesulfonamide: This compound has similar structural features but different functional groups, leading to distinct biological activities.

N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-nitrophenyl)sulfonyl)piperidine-4-carboxamide: Another related compound with variations in the substituents, resulting in unique properties and applications.